gaudichaudiic acid H

• Molecular Formula: C39H44O9
• Molecular Weight: 656.8 g/mol
• IUPAC Name: (E)-4-[(1R,2R,21R,23S)-16-hydroxy-20-methoxy-8,8,12,25,25-pentamethyl-5-(2-methylbut-3-en-2-yl)-18,22-dioxo-3,7,24-trioxaheptacyclo[19.4.1.02,19.02,23.04,17.06,15.09,14]hexacosa-4(17),5,9(14),10,12,15-hexaen-23-yl]-2-methylbut-2-enoic acid
• InChI: InChI=1S/C39H44O9/c1-11-35(4,5)27-31-24(20-16-18(2)12-13-22(20)36(6,7)46-31)28(40)25-29(41)26-30(45-10)21-17-23-37(8,9)48-38(33(21)42,15-14-19(3)34(43)44)39(23,26)47-32(25)27/h11-14,16,21,23,26,30,40H,1,15,17H2,2-10H3,(H,43,44)/b19-14+/t21-,23-,26?,30?,38-,39-/m1/s1
• InChI Key: CKJQNWPJVMSWAZ-KWMSECQZSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)C(OC3=C(C4=C(C(=O)C5C([C@H]6C[C@H]7[C@]5(O4)[C@@](C6=O)(OC7(C)C)C/C=C(\C)/C(=O)O)OC)C(=C23)O)C(C)(C)C=C)(C)C
• Canonical SMILES: CC1=CC2=C(C=C1)C(OC3=C(C4=C(C(=O)C5C(C6CC7C5(O4)C(C6=O)(OC7(C)C)CC=C(C)C(=O)O)OC)C(=C23)O)C(C)(C)C=C)(C)C

Description

Gaudichaudiic acid H is an organic heteroheptacyclic compound isolated from the bark of Indonesian Garcinia gaudichaudii and exhibits cytotoxic activity. It has a role as a metabolite and an antineoplastic agent. It is a bridged compound, a cyclic ether, a cyclic ketone, an organic heteroheptacyclic compound and an oxo monocarboxylic acid.

Scientific Research Applications

Cytotoxic Properties and Cancer Research

Gaudichaudiic acid H, a compound isolated from the leaf extract of the Malaysian medicinal plant Garcinia gaudichaudii, has demonstrated significant cytotoxicity against several cancer cell lines. This discovery suggests its potential as an anticancer agent. Detailed NMR spectral analysis has been crucial in determining the novel structures of these compounds, including gaudichaudiic acid H (Cao et al., 1998).

Trypanocidal Activity

Gaudichaudiic acid has shown potent trypanocidal effects against the Y-strain of Trypanosoma cruzi, the causative agent of Chagas disease. The acid has been isolated as a racemic mixture and its enantiomers have been resolved, with the (+)-enantiomer exhibiting more activity than its antipode. This finding indicates the therapeutic potential of gaudichaudiic acid in treating Trypanosoma infections (Batista et al., 2011).

Antimicrobial Activity

Piper gaudichaudianum, a plant containing gaudichaudiic acid, has been studied for its antimicrobial activity. The compound exhibits good activity against certain pathogens like Staphylococcus aureus, Bacillus subtilis, and Candida tropicalis, indicating its potential in antimicrobial treatments (Nogueira Puhl et al., 2011).

Neuropharmacological Effects

The study on Tecoma gaudichaudi extracts, which possibly contain gaudichaudiic acid, showed enhanced cognition in rats. This research highlights the potential of compounds from Tecoma gaudichaudi in neuropharmacological applications, particularly in cognitive improvement and antistress activities (Ravishankar et al., 2018).

Antioxidant Properties

Extracts from Tecoma gaudichaudi, which may include gaudichaudiic acid, have exhibited significant antioxidant status. This suggests the compound's role in scavenging free radicals, which is important in preventing oxidative stress-related diseases (Kiranmayi, 2018).

Biosynthetic Studies

Research into the biosynthetic origins of gaudichaudiic acid in Piper gaudichaudianum has provided insights into the metabolic pathways involved in its formation. This knowledge is essential for understanding the compound's natural synthesis and potential for bioengineering (Lopes et al., 2007).